N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-4-quinolinecarboxamide

• Molecular Formula: C28H27N3O3S
• Molecular Weight: 485.6 g/mol
• IUPAC Name: N-[4-(4-methylpiperidin-1-yl)sulfonylphenyl]-2-phenylquinoline-4-carboxamide
• InChI: InChI=1S/C28H27N3O3S/c1-20-15-17-31(18-16-20)35(33,34)23-13-11-22(12-14-23)29-28(32)25-19-27(21-7-3-2-4-8-21)30-26-10-6-5-9-24(25)26/h2-14,19-20H,15-18H2,1H3,(H,29,32)
• InChI Key: IDMLMTRXHXOZFN-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC(=NC4=CC=CC=C43)C5=CC=CC=C5

Description

N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-4-quinolinecarboxamide, also known as MPQX, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, such as cancer treatment, neuroscience, and pharmacology. MPQX is a quinolinecarboxamide derivative that has shown promising results in preclinical studies as an effective inhibitor of various ion channels and receptors.

Mechanism of Action

The mechanism of action of N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-4-quinolinecarboxamide involves the inhibition of various ion channels and receptors, such as the voltage-gated sodium channel, the NMDA receptor, and the TRPV1 receptor. N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-4-quinolinecarboxamide binds to these channels and receptors, preventing their activation and reducing the influx of ions into cells. This results in the inhibition of various cellular processes, such as the propagation of action potentials in neurons and the release of inflammatory mediators from immune cells.
Biochemical and Physiological Effects:
N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-4-quinolinecarboxamide has been shown to have various biochemical and physiological effects, depending on the target channel or receptor. Inhibition of the voltage-gated sodium channel by N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-4-quinolinecarboxamide results in the inhibition of action potential propagation in neurons, leading to the analgesic and anti-inflammatory effects of the compound. Inhibition of the NMDA receptor by N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-4-quinolinecarboxamide results in the reduction of glutamate-mediated excitotoxicity in neurons, leading to the neuroprotective effects of the compound. Inhibition of the TRPV1 receptor by N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-4-quinolinecarboxamide results in the reduction of pain and inflammation in various tissues, such as the skin and joints.

Advantages and Limitations for Lab Experiments

N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-4-quinolinecarboxamide has several advantages and limitations for laboratory experiments. One of the advantages of N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-4-quinolinecarboxamide is its high potency and selectivity for various ion channels and receptors, making it a valuable tool for studying the function of these channels and receptors in vitro and in vivo. Another advantage of N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-4-quinolinecarboxamide is its ability to penetrate the blood-brain barrier, making it a useful tool for studying the function of ion channels and receptors in the central nervous system.
One of the limitations of N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-4-quinolinecarboxamide is its potential toxicity and side effects, which can limit its use in certain experiments or applications. Another limitation of N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-4-quinolinecarboxamide is its relatively high cost and limited availability, which can also limit its use in certain experiments or applications.

Future Directions

There are several future directions for the research and development of N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-4-quinolinecarboxamide. One future direction is the optimization of the synthesis method for N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-4-quinolinecarboxamide, with the aim of reducing the cost and increasing the yield of the compound. Another future direction is the development of more potent and selective derivatives of N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-4-quinolinecarboxamide, with the aim of improving its efficacy and reducing its potential toxicity and side effects.
Another future direction is the investigation of the potential applications of N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-4-quinolinecarboxamide in other scientific fields, such as cardiovascular disease and metabolic disorders. N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-4-quinolinecarboxamide has been shown to inhibit various ion channels and receptors involved in these diseases, making it a promising candidate for further research.
Lastly, future research could focus on the development of novel drug delivery systems for N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-4-quinolinecarboxamide, such as nanoparticles or liposomes, with the aim of improving its bioavailability and reducing its potential toxicity and side effects.

Synthesis Methods

The synthesis of N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-4-quinolinecarboxamide involves the reaction of 4-methylpiperidine-4-sulfonyl chloride with 2-phenyl-4-quinolinecarboxylic acid in the presence of a base, such as triethylamine. The resulting product is then purified by column chromatography to obtain the final compound.

Scientific Research Applications

N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-4-quinolinecarboxamide has been widely studied for its potential applications in various scientific fields, such as cancer treatment, neuroscience, and pharmacology. In cancer research, N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-4-quinolinecarboxamide has shown promising results as an effective inhibitor of the voltage-gated sodium channel, which is often overexpressed in various cancer cells. N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-4-quinolinecarboxamide has also been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo.
In neuroscience research, N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-4-quinolinecarboxamide has been studied for its potential as an effective inhibitor of the N-methyl-D-aspartate (NMDA) receptor, which is involved in various neurological disorders, such as Alzheimer's disease and schizophrenia. N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-4-quinolinecarboxamide has also been shown to have neuroprotective effects in animal models of ischemic stroke and traumatic brain injury.
In pharmacology research, N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-4-quinolinecarboxamide has been studied for its potential as an effective analgesic and anti-inflammatory agent. N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-4-quinolinecarboxamide has been shown to inhibit the activity of various ion channels and receptors involved in pain and inflammation, such as the voltage-gated sodium channel and the transient receptor potential vanilloid 1 (TRPV1) receptor.